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Compound of Interest

Compound Name: Cyanine5 NHS ester bromide

Cat. No.: B8019305

Get Quote

Introduction

Cyanine5 (Cy5) NHS ester is a reactive fluorescent dye widely used for labeling biomolecules,

particularly proteins and antibodies, for a variety of applications including flow cytometry.[1][2]

As an amine-reactive dye, the N-hydroxysuccinimide (NHS) ester group readily forms stable

covalent amide bonds with primary amino groups (-NH2) found on lysine residues of proteins.

[1] This fluorophore emits in the far-red region of the spectrum, a range where background

autofluorescence from biological samples is minimal, leading to improved signal-to-noise ratios.

[3][4] Cy5 is compatible with standard 633 nm or 647 nm laser lines available on most flow

cytometers.[5]

Physicochemical and Spectral Properties
Cyanine5 NHS ester is a dark blue powder soluble in polar organic solvents such as

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[6] For applications involving

sensitive proteins where organic solvents are not desirable, a water-soluble version, sulfo-

Cyanine5 NHS ester, is also available.[3][7] The key spectral properties of Cyanine5 are

summarized in the table below.
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Property Value Reference

Maximum Excitation

Wavelength (λex)
646 - 649 nm [3][8]

Maximum Emission

Wavelength (λem)
662 - 670 nm [3][5]

Molar Extinction Coefficient (ε) 250,000 cm⁻¹M⁻¹ [3][4][8]

Fluorescence Quantum Yield

(Φ)
0.2 [3][4][8]

A280 Correction Factor 0.04 [4][8]

Applications in Flow Cytometry
The bright fluorescence and photostability of Cyanine5 make it an excellent choice for

multicolor flow cytometry. Antibodies conjugated to Cy5 can be used to identify and quantify

specific cell populations based on the expression of cell surface or intracellular antigens. Its

emission in the far-red spectrum allows for its inclusion in multicolor panels with other common

fluorochromes, minimizing spectral overlap.

Experimental Protocols
Protocol 1: Labeling of Antibodies with Cyanine5 NHS
Ester
This protocol describes the covalent conjugation of Cyanine5 NHS ester to a purified antibody,

such as an IgG.

Materials:

Purified antibody (1-10 mg/mL in an amine-free buffer like PBS)

Cyanine5 NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Reaction Buffer: 1 M Sodium Bicarbonate, pH 8.5-9.5

Quenching Reagent: 1 M Tris-HCl, pH 8.0

Purification Column: Zeba™ Spin Desalting Columns (7K MWCO) or equivalent

Microcentrifuge tubes

Procedure:

Antibody Preparation: Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer

contains interfering substances like Tris or glycine, the antibody must be purified by dialysis

against PBS. Adjust the antibody concentration to 2 mg/mL in the reaction buffer.

Dye Preparation: Immediately before use, dissolve the Cyanine5 NHS ester in anhydrous

DMSO or DMF to a concentration of 10 mg/mL.

Conjugation Reaction: a. A common starting point for the molar ratio of dye to antibody is

10:1 to 20:1.[1] b. Add the calculated volume of the Cyanine5 NHS ester solution to the

antibody solution while gently vortexing. c. Incubate the reaction for 1 hour at room

temperature, protected from light.

Quenching the Reaction: Add the quenching reagent (e.g., 1 M Tris-HCl, pH 8.0) to the

reaction mixture to stop the labeling reaction by consuming any unreacted dye. Incubate for

15 minutes at room temperature.

Purification of the Conjugate: a. Remove the unconjugated dye using a desalting column

according to the manufacturer's instructions. b. Equilibrate the column with PBS. c. Apply the

reaction mixture to the column and centrifuge to collect the purified Cy5-labeled antibody.

Determination of Degree of Labeling (DOL): a. The DOL, which represents the average

number of dye molecules per antibody, can be determined spectrophotometrically. An

optimal DOL is typically between 2 and 7.[1] b. Measure the absorbance of the conjugate at

280 nm (for the antibody) and 650 nm (for Cy5). c. Calculate the DOL using the following

formula: DOL = (A_650 * M_protein) / (ε_dye * (A_280 - (A_650 * CF_280))) Where:

A_650 and A_280 are the absorbances at 650 nm and 280 nm, respectively.
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M_protein is the molecular weight of the antibody (e.g., 150,000 for IgG).
ε_dye is the molar extinction coefficient of Cy5 (250,000 M⁻¹cm⁻¹).
CF_280 is the correction factor for the dye's absorbance at 280 nm (0.04).

Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a

stabilizing protein like BSA and store at -20°C.
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Preparation

Reaction Purification & Analysis Final Product
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(in amine-free buffer)
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(pH 8.5-9.5, 1 hr, RT)

Cyanine5 NHS Ester
(dissolved in DMSO/DMF)

Quenching
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Purification
(Desalting Column)
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Flow Cytometry Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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